Cytochalasans
Cytochalasans are a class of fungal metabolites known for their ability to disrupt the actin cytoskeleton in eukaryotic cells, leading to a variety of cellular responses such as cell rounding and inhibition of cell movement. These compounds are highly studied due to their potential as antimicrobial agents and antifungal drugs. Cytochalasans are characterized by a unique tricyclic structure with an acyclic tetraene ring system that plays a crucial role in their biological activity. In addition, some cytochalasans have been found to exhibit cytotoxic effects against certain cancer cell lines, making them of interest in the development of anticancer therapeutics. Research on cytochalasans continues to explore their diverse bioactivities and potential for use in both therapeutic applications and as tools for studying cellular processes.
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